Ca²⁺/Mg²⁺ Selectivity: BAPTA Tetrasodium Outperforms EDTA by >2,000-Fold in Discriminating Calcium from Magnesium
BAPTA tetrasodium salt provides vastly superior discrimination between Ca²⁺ and Mg²⁺ compared to EDTA, the most widely used general-purpose chelator. BAPTA exhibits stability constants of logK_Ca = 6.97 versus logK_Mg = 1.77 , yielding a Ca²⁺/Mg²⁺ selectivity ratio of approximately 158,000:1 (ΔlogK = 5.20). In contrast, EDTA forms complexes with logK_Ca ≈ 10.65 and logK_Mg ≈ 8.7, yielding only a ~70:1 selectivity ratio (ΔlogK ≈ 1.85) . BAPTA tetrasodium's Kd for Ca²⁺ is 110 nM under standard conditions—positioned optimally for buffering near resting intracellular Ca²⁺ concentrations—while its Kd for Mg²⁺ is ~19 mM, ensuring negligible Mg²⁺ interference even at physiological Mg²⁺ concentrations of 0.5–1.0 mM .
| Evidence Dimension | Ca²⁺/Mg²⁺ selectivity ratio (K_Ca / K_Mg or ΔlogK) |
|---|---|
| Target Compound Data | BAPTA: logK_Ca = 6.97, logK_Mg = 1.77; ΔlogK = 5.20 (~158,000:1 selectivity); Kd(Ca²⁺) = 110 nM, Kd(Mg²⁺) ≈ 19 mM; 105-fold greater affinity for Ca²⁺ than Mg²⁺ |
| Comparator Or Baseline | EDTA: logK_Ca ≈ 10.65, logK_Mg ≈ 8.7; ΔlogK ≈ 1.85 (~70:1 selectivity); EGTA: similar selectivity to BAPTA but with pH-dependent binding kinetics |
| Quantified Difference | BAPTA selectivity ratio exceeds EDTA by ~2,260-fold (158,000 vs 70). BAPTA Mg²⁺ Kd (19 mM) is ~100-fold higher than EDTA Mg²⁺ Kd (~0.2 mM at pH 7), meaning BAPTA is far less compromised by physiological Mg²⁺. |
| Conditions | BAPTA logK values in 0.1 M KCl at 20–25°C; EDTA logK values from standard complexometric reference data at 25°C, ionic strength 0.1 M |
Why This Matters
In any experiment conducted in the presence of millimolar free Mg²⁺ (i.e., nearly all physiological buffers and intracellular-like media), EDTA will substantially buffer Mg²⁺ in addition to Ca²⁺, perturbing both ion concentrations simultaneously, whereas BAPTA tetrasodium selectively controls Ca²⁺ without off-target Mg²⁺ chelation.
